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Compound of Interest

Compound Name: SBP-7455

Cat. No.: B2895894 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and preparation of SBP-7455 in

Dimethyl Sulfoxide (DMSO). It includes troubleshooting advice, frequently asked questions,

and detailed experimental protocols to ensure successful and reproducible experimental

outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of SBP-7455 in DMSO?

A1: SBP-7455 exhibits high solubility in DMSO. Different suppliers report slightly different

maximum concentrations, but it is generally in the range of 120-125 mg/mL.[1][2] It is crucial to

use high-quality, anhydrous DMSO to achieve optimal solubility, as DMSO is hygroscopic and

absorbed water can affect the solubility of the compound.[3]

Q2: My SBP-7455 is not dissolving completely in DMSO. What should I do?

A2: If you are experiencing difficulty dissolving SBP-7455 in DMSO, sonication is

recommended to aid dissolution.[2][3] Ensure you are using a sufficient volume of DMSO for

the amount of compound. Forcing a solution at a concentration higher than its maximum

solubility will result in a suspension, not a true solution. Also, confirm that your DMSO is of high

purity and has been stored properly to prevent water absorption.[3]

Q3: How should I store my SBP-7455 stock solution in DMSO?
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A3: For long-term storage, SBP-7455 stock solutions in DMSO should be stored at -80°C,

where they can be stable for up to two years.[1][3] For shorter-term storage, -20°C is also

acceptable for up to one year.[1][3] To avoid repeated freeze-thaw cycles, which can degrade

the compound, it is recommended to aliquot the stock solution into smaller, single-use volumes.

Q4: What is the stability of SBP-7455 in its powdered form?

A4: In its powdered form, SBP-7455 is stable for up to 3 years when stored at -20°C and for 2

years when stored at 4°C.[1][3]

Q5: Can I use SBP-7455 for in vivo studies?

A5: Yes, SBP-7455 is orally active and has been used in in vivo studies.[1][4][5] Specific

formulations for in vivo administration often involve a co-solvent system, such as 10% DMSO,

40% PEG300, 5% Tween-80, and 45% saline.[1]
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Issue Potential Cause Recommended Solution

Precipitation observed in the

SBP-7455 DMSO stock

solution upon storage.

The storage temperature is too

high, or the solution has

undergone multiple freeze-

thaw cycles.

Store the stock solution at

-80°C in single-use aliquots to

minimize freeze-thaw cycles.

[1][3]

Inconsistent experimental

results using the SBP-7455

solution.

The compound may have

degraded due to improper

storage or the use of old

DMSO. DMSO is hygroscopic,

and water content can affect

compound stability.

Always use freshly opened,

high-purity DMSO for

preparing solutions.[3] Ensure

proper storage of the stock

solution at -80°C.

Difficulty in achieving a clear

solution at the desired

concentration.

The desired concentration

exceeds the maximum

solubility of SBP-7455 in

DMSO.

Do not exceed the

recommended maximum

solubility of 125 mg/mL.[1] Use

sonication to facilitate

dissolution at concentrations

approaching the solubility limit.

[2][3]

Cell culture contamination after

treatment with SBP-7455

solution.

The DMSO or the handling

procedure was not sterile.

Prepare the SBP-7455 stock

solution under sterile

conditions using sterile-filtered

DMSO.

Quantitative Data Summary
The solubility and storage information for SBP-7455 are summarized in the tables below.

Table 1: SBP-7455 Solubility in DMSO
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Solvent Solubility Molar Concentration Notes

DMSO 125 mg/mL[1][3] 352.78 mM[1][3]

Sonication is

recommended for

dissolution.[1][2][3]

DMSO 120 mg/mL[2] 338.67 mM[2]
Sonication is

recommended.[2]

DMSO 30 mg/mL[6] ~84.6 mM -

Table 2: SBP-7455 Storage and Stability

Form Storage Temperature Stability

Powder -20°C 3 years[1][2][3]

Powder 4°C 2 years[1][3]

In DMSO -80°C 2 years[1][3]

In DMSO -20°C 1 year[1][3]

Experimental Protocols
Preparation of a 10 mM SBP-7455 Stock Solution in
DMSO
Materials:

SBP-7455 powder (Molecular Weight: 354.33 g/mol )[7]

Anhydrous, sterile-filtered DMSO[3]

Sterile microcentrifuge tubes

Vortex mixer

Sonicator
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Procedure:

Calculate the required mass of SBP-7455: To prepare 1 mL of a 10 mM stock solution, you

will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 354.33 g/mol x 1000 mg/g = 3.54 mg

Weighing: Carefully weigh out 3.54 mg of SBP-7455 powder and place it into a sterile

microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous, sterile-filtered DMSO to the microcentrifuge tube

containing the SBP-7455 powder.

Mixing: Vortex the tube for 1-2 minutes to mix the contents.

Sonication: Place the tube in a sonicator bath for 10-15 minutes to ensure complete

dissolution.[1][2] The solution should be clear and free of any visible particles.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use sterile

tubes. Store the aliquots at -80°C for long-term storage (up to 2 years).[1][3]

Visualizations
SBP-7455 Mechanism of Action: Inhibition of Autophagy
Initiation
SBP-7455 is a potent dual inhibitor of ULK1 and ULK2, key kinases that initiate the autophagy

pathway.[1][4] By inhibiting ULK1/2, SBP-7455 blocks the downstream signaling cascade

required for the formation of autophagosomes.[8]
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Caption: SBP-7455 inhibits the ULK1/2 complex, a key initiator of autophagy.

Experimental Workflow: Preparing SBP-7455 for Cell
Culture Experiments
This workflow outlines the key steps for preparing SBP-7455 from a powdered form to a

working solution for treating cells in culture.
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Caption: Workflow for preparing SBP-7455 working solutions for cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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